Cas no 4463-44-9 (Xylene cyanol)

Xylene cyanol structure
Product Name:Xylene cyanol
CAS No:4463-44-9
Molecular Formula:C25H27N2NaO7S2
Molecular Weight:554.6109
CID:836222
Xylene cyanol Properties
Names and Identifiers
-
- XYLENE CYANOL FF
- 5-cyclohexadien-1-ylidene]methyl]-6-hydroxy--methyl-monosodiumsalt
- CI 42135
- CI 43535
- XYLENE CYANOL
- sodium hydrogen 4-[[4-(ethylamino)-m-tolyl][4-(ethylimino)-3-methylcyclohexa-2,5-dien-1-ylidene]methyl]-6-hydroxybenzene-1,3-disulphonate
- XYLENE CYANOL FF, CI 43535
- Toluene-2,4-disulfonic acid, {.alpha.-[4-(ethylamino)-m-tolyl]-.alpha.-[4-(ethylimino)-3-methy...
- C.I. 43535
- SodiuM salt of M′-hydroxydiethyldi- aMinophenyl ditolylcarbinol disulfonic acid
- Xylene cyanol FF, pure
- Xylene Cyanol, pure
- Xylenecyanol FF
- 4-[[4-(Ethylamino)-3-methylphenyl][4-(ethylimino)-3-methyl-2,5-cyclohexadien-1-ylidene]methyl]-6-hydroxy-1,3-benzenedisulfonic acid sodium salt
- AK186327
- Sodium;4-[(E)-[4-(ethylamino)-3-methylphenyl]-(4-ethylimino-3-methylcyclohexa-2,5-dien-1-ylidene)met
-
- InChIKey: ACZRDWVARWLTRG-MUKHSKDQSA-M
- Inchi: 1S/C25H28N2O7S2.Na/c1-5-26-20-9-7-17(11-15(20)3)25(18-8-10-21(27-6-2)16(4)12-18)19-13-22(28)24(36(32,33)34)14-23(19)35(29,30)31;/h7-14,26,28H,5-6H2,1-4H3,(H,29,30,31)(H,32,33,34);/q;+1/p-1/b25-18+,27-21+;
- SMILES: S(C1=C([H])C(=C(C([H])=C1C(=C1C([H])=C([H])C(C(C([H])([H])[H])=C1[H])=NC([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N([H])C([H])([H])C([H])([H])[H])O[H])S(=O)(=O)[O-])(=O)(=O)O[H].[Na+] |c:10,24|
Computed Properties
- Exact Mass: 554.115738g/mol
- Surface Charge: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 7
- Monoisotopic Mass: 554.115738g/mol
- Monoisotopic Mass: 554.115738g/mol
- Topological Polar Surface Area: 173Ų
- Heavy Atom Count: 37
- Complexity: 1150
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- XLogP3: 2.5
- Tautomer Count: 3
- Surface Charge: 0
Experimental Properties
- LogP: 6.29670
- PSA: 172.95000
- Melting Point: 295°C (dec.)
- Color/Form: Dark red to dark blue crystalline powder
- Solubility: Soluble in water and alcohol
Xylene cyanol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DF6T-1g |
Xylene cyanol FF |
4463-44-9 | Dye Content ≥90% | 1g |
$32.00 | 2025-02-26 | |
A2B Chem LLC | AG25413-1g |
sodium 4-{[4-(ethylamino)-3-methylphenyl][(1Z,4E)-4-(ethylimino)-3-methylcyclohexa-2,5-dien-1-ylidene]methyl}-2-hydroxy-5-sulfobenzenesulfonate |
4463-44-9 | DyeContent≥90% | 1g |
$32.00 | 2024-04-20 | |
Aaron | AR00DFF5-1g |
Xylene cyanol FF |
4463-44-9 | 80% | 1g |
$11.00 | 2025-01-24 | |
Crysdot LLC | CD12071148-25g |
Xylene cyanol |
4463-44-9 | Dye Content | 25g |
$190 | 2024-07-24 | |
eNovation Chemicals LLC | Y1251998-25g |
XYLENE CYANOL FF |
4463-44-9 | 80% | 25g |
$185 | 2024-06-06 | |
TRC | X217790-1g |
Xylene cyanol |
4463-44-9 | 1g |
$ 45.00 | 2022-06-02 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523275-5g |
4-((4-(Ethylamino)-3-methylphenyl)(4-(ethylimino)-3-methylcyclohexa-2,5-dien-1-ylidene)methyl)-6-hydroxybenzene-1,3-disulfonic acid |
4463-44-9 | 98% | 5g |
¥690.00 | 2024-05-13 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X80380-5g |
Xylene cyanol FF, pure |
4463-44-9 | 80% | 5g |
¥358.0 | 2023-09-05 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | X820588-1g |
Xylene cyanol FF |
4463-44-9 | 80% | 1g |
¥98.00 | 2022-09-28 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017751-25g |
Xylene cyanol |
4463-44-9 | 80% | 25g |
¥2111 | 2023-09-08 |
Xylene cyanol Suppliers
Shanghai Macklin Biochemical Co., Ltd
(CAS:4463-44-9)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:4463-44-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:4463-44-9)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:4463-44-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Xylene cyanol Related Literature
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1. Back matter
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Yong-Zhen Qiao,Wen-Zhen Fu,Jun-Ming Yue,Xiu-Cun Liu,Yun-Yin Niu,Hong-Wei Hou CrystEngComm, 2012,14, 3241-3249
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4. Notes
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Jingjing Guo,Li Lin,Kaifeng Zhao,Yanling Song,Mengjiao Huang,Zhi Zhu,Leiji Zhou Lab Chip, 2020,20, 1577-1585
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Jindou Hu,Wei Jia,Jing Xie,Yali Cao,Xinhua Zhang,Dianzeng Jia CrystEngComm, 2018,20, 6156-6164
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Iskra Z. Koleva,Hristiyan A. Aleksandrov,Georgi N. Vayssilov Catal. Sci. Technol., 2017,7, 734-742
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Magdalena Rok,Bartosz Zarychta,Andrzej Bil,Joanna Trojan-Piegza,Wojciech Medycki,Andrzej Miniewicz,Anna Piecha-Bisiorek,Agnieszka Ciżman,Ryszard Jakubas J. Mater. Chem. C, 2021,9, 7665-7676
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J. Espinosa-Garcia,M. Garcia-Chamorro Phys. Chem. Chem. Phys., 2018,20, 26634-26642
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Maxim Kalashnikov,Jean C. Lee,Jennifer Campbell Lab Chip, 2012,12, 4523-4532
4463-44-9 (Xylene cyanol) Related Products
- 154924-50-2(2,5-Cyclohexadien-1-aminium, 4-[bis[4-(diethylamino)phenyl]methylene]-N,N-diethyl-, 6-hydroxy-2-naphthalenesulfonate (1:1))
- 5141-20-8(Light Green SF Yellowish)
- 146368-09-4(1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate)
- 116-95-0(4-{[4-(Diethylamino)phenyl](2,4-disulfophenyl)methylene}-N,N-diethyl-2,5-cyclohexadien-1-iminium)
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- 18249-12-2(4-[(4-dimethylaminophenyl)-(4-dimethylazaniumylidene-1-cyclohexa-2,5-dienylidene)methyl]-7-sulfo-naphthalene-2-sulfonate)
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- 143239-22-9(3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt)
- 123333-78-8(1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt, hydrate (9CI))
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4463-44-9)Xylene cyanol

Purity:99%
Quantity:25g
Price($):274.0